Cas no 874493-60-4 (2-chloropyrido[3,2-d]pyrimidin-4-amine)
874493-60-4 structure
Product Name:2-chloropyrido[3,2-d]pyrimidin-4-amine
CAS No:874493-60-4
MF:C7H5ClN4
MW:180.594399213791
CID:6835531
PubChem ID:117873288
Update Time:2025-02-18
2-chloropyrido[3,2-d]pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
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- DB-149905
- 2-Chloro-pyrido[3,2-d]pyrimidin-4-amine
- 874493-60-4
- SCHEMBL16466554
- 2-chloropyrido[3,2-d]pyrimidin-4-amine
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- Inchi: 1S/C7H5ClN4/c8-7-11-4-2-1-3-10-5(4)6(9)12-7/h1-3H,(H2,9,11,12)
- InChI Key: OEEWKKRJLNRBQV-UHFFFAOYSA-N
- SMILES: ClC1N=C(C2C(=CC=CN=2)N=1)N
Computed Properties
- Exact Mass: 180.0202739Da
- Monoisotopic Mass: 180.0202739Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 64.7Ų
2-chloropyrido[3,2-d]pyrimidin-4-amine Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
874493-60-4 (2-chloropyrido[3,2-d]pyrimidin-4-amine) Related Products
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